Cas no 2034596-38-6 (N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide
• CAS No: 2034596-38-6
• MF: C₁₁H₁₅NO₃S₂
• MW: 273.371700525284
• CID: 5553164
• Update Time: 2025-10-21

N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide

• Inchi： 1S/C11H15NO3S2/c1-8(13)11-5-2-9(16-11)6-7-12-17(14,15)10-3-4-10/h2,5,10,12H,3-4,6-7H2,1H3
• InChI Key： BMKPRFKWUQOQFK-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C(C)=O)=CC=2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide

Comprehensive Overview of N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide (CAS No. 2034596-38-6)

N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide (CAS No. 2034596-38-6) is a specialized sulfonamide derivative with a unique molecular structure combining a thiophene ring and a cyclopropane moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the acetylthiophene group and sulfonamide functionality, make it a versatile building block for drug discovery and material science applications.

The growing interest in sulfonamide-based compounds like N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide aligns with current trends in targeted drug design and small-molecule therapeutics. Researchers are particularly intrigued by its potential pharmacophore properties, which could be leveraged in developing enzyme inhibitors or receptor modulators. The compound's molecular weight (284.36 g/mol) and lipophilicity parameters suggest favorable drug-like properties, making it relevant to modern medicinal chemistry strategies.

From a synthetic chemistry perspective, CAS 2034596-38-6 represents an interesting case study in heterocyclic compound synthesis. The thiophene-acetyl moiety offers opportunities for further structural diversification, while the cyclopropanesulfonamide group provides a rigid, three-dimensional element that can influence molecular conformation and bioactivity. These characteristics are particularly valuable in addressing current challenges in fragment-based drug discovery and privileged structure development.

The compound's potential applications extend to crop protection research, where thiophene-containing molecules have shown promise as agrochemical leads. Its structural features may contribute to novel modes of action against plant pathogens, addressing the growing need for sustainable agriculture solutions. This dual relevance to both human health and agricultural innovation makes N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide a compelling subject for interdisciplinary research.

Quality control and characterization of CAS 2034596-38-6 typically involve advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for research-grade chemicals in both academic and industrial settings. The availability of detailed spectral data and certificates of analysis has become increasingly important to researchers seeking reproducible results in their experiments.

In the context of green chemistry initiatives, synthetic routes to N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide are being evaluated for their environmental impact and atom economy. Recent advancements in catalytic methods and solvent selection have improved the sustainability profile of such specialty chemicals, aligning with global trends toward eco-friendly synthesis.

The commercial availability of 2034596-38-6 through chemical suppliers has facilitated its adoption in various research programs. However, researchers should carefully consider storage conditions and handling protocols to maintain compound integrity, as the acetyl group and sulfonamide functionality may require protection from moisture and extreme temperatures.

Future research directions for this compound may explore its potential in bioconjugation applications or as a scaffold for proteolysis targeting chimeras (PROTACs). The growing interest in covalent inhibitors and targeted protein degradation platforms suggests additional opportunities for structural derivatives of N-[2-(5-acetylthiophen-2-yl)ethyl]cyclopropanesulfonamide in cutting-edge therapeutic approaches.